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Abstract
Aluminum tert-butoxide (Al(OtBu)3) is a versatile and widely utilized reagent in organic

synthesis and materials science. Its utility is, however, intrinsically linked to its pronounced

sensitivity to atmospheric moisture. This technical guide provides an in-depth analysis of the

moisture sensitivity and stability of aluminum tert-butoxide, offering insights into its

hydrolysis, handling, storage, and the analytical methodologies pertinent to its characterization.

While specific kinetic and thermodynamic data for the hydrolysis of aluminum tert-butoxide
are not readily available in published literature, this guide extrapolates from the known behavior

of other aluminum alkoxides to provide a comprehensive qualitative understanding and outlines

detailed experimental protocols for quantitative analysis.

Physicochemical Properties
Aluminum tert-butoxide is a white to off-white crystalline solid that is highly soluble in many

organic solvents but reacts violently with water.[1] Key physical and chemical properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₂₇AlO₃ [2]

Molecular Weight 246.32 g/mol [2]

Appearance
White to off-white crystalline

solid
[3]

Solubility
Soluble in many organic

solvents
[1]

Reaction with Water Violent [1]

Moisture Sensitivity and Hydrolysis Pathway
The primary stability concern for aluminum tert-butoxide is its extreme sensitivity to moisture.

The aluminum-oxygen bond is highly polarized, rendering the aluminum atom electrophilic and

susceptible to nucleophilic attack by water. This initiates a rapid and often exothermic

hydrolysis reaction.

While specific kinetic studies on the hydrolysis of aluminum tert-butoxide are scarce, the

general mechanism for aluminum alkoxides involves the stepwise replacement of alkoxide

groups with hydroxyl groups.[4] The initial hydrolysis product is a partially hydrolyzed species,

which can then undergo further reaction or condensation.

The hydrolysis of other aluminum alkoxides, such as aluminum sec-butoxide, has been shown

to produce different forms of aluminum hydroxide, including pseudoboehmite and bayerite,

depending on the reaction conditions, particularly the water-to-alkoxide ratio.[5][6] It is highly

probable that the hydrolysis of aluminum tert-butoxide follows a similar pathway, ultimately

leading to the formation of aluminum hydroxides and the release of tert-butanol.
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Hydrolysis of Aluminum Tert-Butoxide

Aluminum Tert-Butoxide
Al(OᵗBu)₃

Partially Hydrolyzed Intermediates
[Al(OᵗBu)ₓ(OH)ᵧ]

+ H₂O

Water
(H₂O)

tert-Butanol
(tBuOH)

Aluminum Hydroxide
(e.g., Boehmite, Bayerite)+ H₂O

- tBuOH
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Recommended Handling and Storage Workflow

Receive Aluminum
Tert-Butoxide

Transfer to Inert
Atmosphere (Glovebox)

Store in a Tightly Sealed
Container (e.g., Schlenk Flask)

Backfill Container
with Inert Gas

(Argon or Nitrogen)

Maintain in a Cool, Dry,
and Well-Ventilated Area

Properly Label with
Date and Hazard Information

Dispense Material
Under Inert Atmosphere

For Use

Immediately Reseal
and Backfill Container

Return to Storage

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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